Cas no 670270-45-8 (1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine)

• Product Name: 1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine
• CAS No: 670270-45-8
• MF: C₂₄H₁₉FN₂O₂
• MW: 386.418269395828
• CID: 6308612
• PubChem ID: 6408147
• Update Time: 2025-11-01

1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine
• 1-(4-fluorophenyl)-4-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]phthalazine
• Z31120929
• 670270-45-8
• 1-(4-FLUOROPHENYL)-4-{2-METHOXY-4-[(1E)-PROP-1-EN-1-YL]PHENOXY}PHTHALAZINE
• (E)-1-(4-fluorophenyl)-4-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)phthalazine
• F1142-6548
• AKOS000811818

• Inchi： 1S/C24H19FN2O2/c1-3-6-16-9-14-21(22(15-16)28-2)29-24-20-8-5-4-7-19(20)23(26-27-24)17-10-12-18(25)13-11-17/h3-15H,1-2H3/b6-3+
• InChI Key： BCSAVTGWWSRGEH-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1)C1=C2C=CC=CC2=C(N=N1)OC1C=CC(/C=C/C)=CC=1OC

Computed Properties

• Exact Mass: 386.14305602g/mol
• Monoisotopic Mass: 386.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine

Comprehensive Overview of 1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine (CAS No. 670270-45-8)

1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine (CAS No. 670270-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique phthalazine core and fluorophenyl substitution, exhibits properties that make it valuable for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in precision medicine and bioimaging technologies.

The structural complexity of 1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine allows for versatile interactions with biological targets. Its methoxy and prop-1-en-1-yl groups contribute to its lipophilicity, a critical factor in drug bioavailability—a hot topic in pharmacokinetics discussions. Recent studies highlight its relevance in addressing drug resistance, a major challenge in oncology, where modified phthalazine derivatives show promise in overcoming therapeutic barriers.

From a synthetic chemistry perspective, the E-configuration of the prop-1-en-1-yl moiety in this compound underscores its stereochemical precision, a key focus area in asymmetric synthesis. This aligns with industry demands for chiral intermediates, driven by the growing market for enantiomerically pure pharmaceuticals. Laboratories optimizing green chemistry protocols may explore solvent-free or catalytic methods to synthesize this compound, reflecting the global push toward sustainable chemistry practices.

Analytical characterization of CAS 670270-45-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, tools frequently searched by analytical chemists. Its UV-Vis absorption properties, attributed to the conjugated system in the phthalazine ring, make it a candidate for optical materials research—a field gaining traction with advancements in organic electronics and solar cell technologies.

In regulatory contexts, this compound’s fluorinated aromatic component warrants careful assessment of its environmental persistence, echoing concerns about PFAS alternatives. However, its moderate molecular weight suggests favorable biodegradability profiles compared to polymeric fluorochemicals. Such considerations are crucial for industries complying with REACH and FDA guidelines, frequently searched terms in regulatory compliance forums.

The commercial availability of 1-(4-fluorophenyl)-4-{2-methoxy-4-(1E)-prop-1-en-1-ylphenoxy}phthalazine through specialty chemical suppliers caters to the rising demand for high-purity research chemicals. Its pricing and scale-up synthesis feasibility are common queries among procurement specialists, highlighting the need for cost-effective batch production methods without compromising yield—a pain point addressed in recent process chemistry publications.

Future research directions may explore its structure-activity relationships (SAR) through computational molecular docking studies, leveraging AI-driven drug design tools—an intersection of chemistry and artificial intelligence dominating scientific discourse. Additionally, its potential as a cross-coupling reagent in palladium-catalyzed reactions could position it as a staple in medicinal chemistry toolkits.